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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanol

Cat. No.: B1594796 Get Quote

An In-Depth Technical Guide to 4,4-Dimethyl-2-pentanol

This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-pentanol,
including its chemical identity, physicochemical properties, synthesis, and key chemical

reactions. This document is intended for researchers, scientists, and professionals in the fields

of chemistry and drug development.

Chemical Identity
The IUPAC name for the compound is 4,4-dimethylpentan-2-ol[1][2]. It is classified as a

secondary aliphatic alcohol[3].

A variety of synonyms are used to refer to this compound, including:

4,4-Dimethyl-2-pentanol[1][2][4]

Methylneopentylcarbinol[1][2][4][5]

2-Pentanol, 4,4-dimethyl-[1][2][4]

1,3,3-Trimethyl-1-butanol[4]

(±)-4,4-Dimethyl-2-pentanol[4]

1-t-butyl-2-propanol[5]
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Physicochemical Properties
The physical and chemical properties of 4,4-Dimethyl-2-pentanol are summarized in the table

below. This data is essential for its handling, application in reactions, and for analytical

purposes.

Property Value Reference(s)

Molecular Formula C₇H₁₆O [1][3][5]

Molecular Weight 116.20 g/mol [2][3]

Appearance Colorless liquid [3][4]

CAS Number 6144-93-0 [1][2]

Density ~0.815 g/cm³ at 25 °C [6][7]

Boiling Point 137-137.5 °C at 736 mmHg [6][7]

Melting Point -60 °C [6][8]

Flash Point 36.7 °C (98.0 °F) [8][9]

Solubility
Limited solubility in water.

Soluble in organic solvents.
[4]

Refractive Index n20/D 1.418 [6][7]

Experimental Protocols
Synthesis of 4,4-Dimethyl-2-pentanol
The most common and efficient method for synthesizing 4,4-Dimethyl-2-pentanol is through

the reduction of its ketone precursor, 4,4-Dimethyl-2-pentanone[3].

Protocol: Reduction of 4,4-Dimethyl-2-pentanone

Reaction: The general reaction involves the addition of a hydride ion to the carbonyl carbon

of 4,4-Dimethyl-2-pentanone, followed by protonation to yield the secondary alcohol[3].

Reducing Agents: Various reducing agents can be employed for this transformation.
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Industrial Scale Synthesis: For larger-scale production, catalytic hydrogenation is often the

preferred method. This process involves reacting 4,4-Dimethyl-2-pentanone with hydrogen

gas in the presence of a metal catalyst, such as palladium on carbon (Pd/C). The reaction

typically requires elevated temperatures and pressures to achieve efficient conversion[3].

The rate of this reaction can be influenced by factors such as the catalyst's surface area,

hydrogen pressure, and reaction temperature[3].

4,4-Dimethyl-2-pentanone 4,4-Dimethyl-2-pentanol

Reduction
(e.g., Catalytic Hydrogenation)

Click to download full resolution via product page

Synthesis of 4,4-Dimethyl-2-pentanol.

Key Chemical Reactions
4,4-Dimethyl-2-pentanol, as a secondary alcohol, can undergo several characteristic

reactions, making it a versatile intermediate in organic synthesis[3][4].

1. Oxidation:

Description: As a secondary alcohol, 4,4-Dimethyl-2-pentanol can be oxidized to form the

corresponding ketone, 4,4-dimethyl-2-pentanone[3].

Mechanism: The reaction typically involves a nucleophilic attack by the hydroxyl group on an

electrophilic oxidizing agent. A subsequent elimination step, often facilitated by a base, leads

to the formation of the carbon-oxygen double bond of the ketone[3][10].

2. Dehydration:

Description: Under acidic conditions and typically at elevated temperatures, 4,4-Dimethyl-2-
pentanol can undergo dehydration, which is the elimination of a water molecule to form an

alkene[3].

Primary Product: The major product of this reaction is typically 4,4-dimethyl-2-pentene[3].

This reaction is a fundamental method for creating carbon-carbon double bonds[3].
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3. Esterification:

Description: 4,4-Dimethyl-2-pentanol reacts with carboxylic acids to form esters[3].

Mechanism: The reaction proceeds through the formation of a tetrahedral intermediate

before the final ester product is formed[10].

4,4-Dimethyl-2-pentanol

Oxidation Dehydration Esterification

4,4-Dimethyl-2-pentanone 4,4-Dimethyl-2-pentene Ester
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Key reactions of 4,4-Dimethyl-2-pentanol.

Applications in Research and Synthesis
4,4-Dimethyl-2-pentanol serves as a valuable compound in chemical research for studying

the reaction mechanisms of alcohols. Its branched structure provides a useful model for

investigating how steric hindrance affects reaction rates and pathways in processes like

oxidation and substitution[3]. Its primary role is as an organic intermediate or building block for

the synthesis of more complex molecules[3]. The reactivity of its hydroxyl group allows for its

conversion into other functional groups, making it a versatile precursor in multi-step synthetic

routes for specialty chemicals and potential pharmaceutical applications[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594796#iupac-name-and-synonyms-for-4-4-
dimethyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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